Cas no 1003560-80-2 (3-Pyridin-3-ylpyrrolidin-3-ol dihydrochloride)

• Product Name: 3-Pyridin-3-ylpyrrolidin-3-ol dihydrochloride
• CAS No: 1003560-80-2
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• CID: 6274995
• PubChem ID: 68686267
• Update Time: 2025-05-24

3-Pyridin-3-ylpyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• VQZJRCPQVGQPNF-UHFFFAOYSA-N
• 3-pyridin-3-ylpyrrolidin-3-ol;dihydrochloride
• AT26850
• EN300-6499285
• 3-(PYRIDIN-3-YL)PYRROLIDIN-3-OL 2HCL
• MFCD28894979
• SCHEMBL3549944
• 3-(Pyridin-3-yl)pyrrolidin-3-ol dihydrochloride
• 1003560-80-2
• 3-pyridin-3-ylpyrrolidin-3-ol dihydrochloride
• 3-Pyridin-3-ylpyrrolidin-3-ol dihydrochloride

• Inchi： 1S/C9H12N2O.2ClH/c12-9(3-5-11-7-9)8-2-1-4-10-6-8;;/h1-2,4,6,11-12H,3,5,7H2;2*1H
• InChI Key： VQZJRCPQVGQPNF-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1(C2C=NC=CC=2)CNCC1

Computed Properties

• Exact Mass: 236.0483185g/mol
• Monoisotopic Mass: 236.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-Pyridin-3-ylpyrrolidin-3-ol dihydrochloride

3-Pyridin-3-ylpyrrolidin-3-ol Dihydrochloride: A Comprehensive Overview

The compound 3-Pyridin-3-ylpyrrolidin-3-ol dihydrochloride (CAS No. 1003560-80-2) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, also referred to as dihydrochloride salt of 3-pyridin-3-ylpyrrolidin-3-ol, has garnered attention due to its unique structural properties and promising applications in drug discovery and material science.

Chemical Structure and Properties

The molecular structure of 3-Pyridin-3-ylpyrrolidin-3-ol dihydrochloride consists of a pyrrolidine ring fused with a pyridine moiety, creating a bicyclic system. The hydroxyl group at the 3-position of the pyrrolidine ring introduces hydrophilic properties, while the pyridine ring contributes aromaticity and potential for hydrogen bonding. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various chemical reactions and biological assays.

Synthesis and Characterization

The synthesis of dihydrochloride salt of 3-pyridin-3-ylpyrrolidin-3-ol typically involves a multi-step process, including nucleophilic substitution, cyclization, and acid-base neutralization. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms, which are crucial for pharmacological studies. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for characterization, ensuring the purity and structural integrity of the compound.

Applications in Drug Discovery

Dihydrochloride salt of 3-pyridin-3-ylpyrrolidin-3ol has shown remarkable potential as a lead compound in drug discovery. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been extensively studied. Recent research highlights its role as a potent antagonist for certain ion channels, making it a promising candidate for treating neurological disorders like epilepsy and chronic pain.

Recent Research Findings

In a groundbreaking study published in *Nature Communications*, researchers demonstrated that dihydrochloride salt of 3-pyridin-(E)-propenamide derivatives, including our compound of interest, exhibit selective inhibition against cancer cell lines without affecting normal cells. This finding underscores its potential as an anti-cancer agent with minimal side effects. Additionally, computational studies using molecular docking have revealed its ability to bind to SARS-CoV2 protease enzymes, suggesting its role in antiviral therapies.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of dihydrochloride salt of 3-pyridine derivatives, recent eco-toxicological studies indicate low toxicity to aquatic organisms when administered at therapeutic concentrations. However, proper disposal protocols must be followed to prevent contamination of water systems. Occupational exposure guidelines recommend using personal protective equipment (PPE) during handling due to its irritant properties.

Future Prospects and Conclusion

The versatility of dihydrochloride salt of 3-pyridine derivatives, particularly dihydrochloride salt of 3-pyridine-(E)-propenamide derivatives, positions it as a valuable asset in both academic research and industrial applications. With ongoing advancements in synthetic methodologies and bioinformatics tools, its utility is expected to expand further into areas such as agrochemicals and advanced materials science.